![molecular formula C19H23NO2S B4949010 4-(4-methoxy-2-methylphenyl)-N-[3-(methylthio)phenyl]butanamide](/img/structure/B4949010.png)
4-(4-methoxy-2-methylphenyl)-N-[3-(methylthio)phenyl]butanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(4-methoxy-2-methylphenyl)-N-[3-(methylthio)phenyl]butanamide, also known as MMMPB or 4-MeO-α-PVT, is a synthetic designer drug that belongs to the class of cathinones. MMMPB has been identified as a potent and selective serotonin reuptake inhibitor (SSRI) with potential therapeutic applications.
Mechanism of Action
4-(4-methoxy-2-methylphenyl)-N-[3-(methylthio)phenyl]butanamide acts as an SSRI by binding to the serotonin transporter protein and blocking the reuptake of serotonin into presynaptic neurons. This leads to an increase in the concentration of serotonin in the synaptic cleft, which enhances serotonergic neurotransmission and produces antidepressant and anxiolytic effects.
Biochemical and Physiological Effects
This compound has been shown to produce dose-dependent increases in extracellular serotonin levels in the brain, as measured by microdialysis studies in rats. In addition, this compound has been found to increase the firing rate of serotonergic neurons in the dorsal raphe nucleus, a brain region that is involved in the regulation of mood and anxiety. This compound has also been shown to produce dose-dependent increases in locomotor activity and hyperthermia in rats, indicating its stimulant properties.
Advantages and Limitations for Lab Experiments
4-(4-methoxy-2-methylphenyl)-N-[3-(methylthio)phenyl]butanamide has several advantages for lab experiments, including its high potency and selectivity as an SSRI, which allows for precise modulation of serotonergic neurotransmission. However, this compound also has several limitations, including its limited solubility in water and its potential toxicity at high doses.
Future Directions
Future studies on 4-(4-methoxy-2-methylphenyl)-N-[3-(methylthio)phenyl]butanamide should focus on its safety and efficacy as a therapeutic agent for depression and anxiety. In addition, further research is needed to determine the optimal dosing and administration of this compound, as well as its potential interactions with other drugs and medications. Finally, studies on the long-term effects of this compound on brain function and behavior are needed to fully understand its potential benefits and risks.
Synthesis Methods
4-(4-methoxy-2-methylphenyl)-N-[3-(methylthio)phenyl]butanamide is synthesized from 4-methoxy-2-methylbenzoic acid and 3-(methylthio)phenylacetonitrile. The reaction involves the condensation of the two starting materials in the presence of a Lewis acid catalyst, such as boron trifluoride etherate. The resulting intermediate is then reduced with lithium aluminum hydride to yield this compound.
Scientific Research Applications
4-(4-methoxy-2-methylphenyl)-N-[3-(methylthio)phenyl]butanamide has been studied for its potential therapeutic applications in the treatment of depression, anxiety, and other mood disorders. As an SSRI, this compound selectively inhibits the reuptake of serotonin, a neurotransmitter that plays a crucial role in regulating mood, appetite, and sleep. However, further studies are needed to determine the safety and efficacy of this compound as a therapeutic agent.
Properties
IUPAC Name |
4-(4-methoxy-2-methylphenyl)-N-(3-methylsulfanylphenyl)butanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23NO2S/c1-14-12-17(22-2)11-10-15(14)6-4-9-19(21)20-16-7-5-8-18(13-16)23-3/h5,7-8,10-13H,4,6,9H2,1-3H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DWYXZROQCQHKRK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)OC)CCCC(=O)NC2=CC(=CC=C2)SC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.